4-Dechloro-2-chloroindomethacin

• Molecular Formula: C₁₉H₁₆ClNO₄
• Molecular Weight: 357.79
• Synonyms: [1-(3-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetic Acid; 1-(3-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-acetic Acid; Indomethacin Impurity D

Description

4-Dechloro-2-chloroindomethacin (D226240) is a derivative of the non-steroidal anti-inflammatory drug (NSAID) indomethacin. It is synthesized via the hydrolysis of the intermediate 1-(2-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid methyl ester . Structurally, it differs from indomethacin by the removal of a chlorine atom from the benzoyl group (4-dechloro) and the addition of a chlorine atom at the 2-position of the indole ring. This modification enhances selectivity for cyclooxygenase (COX) inhibition (IC50 = 0.1 µM) over lipoxygenases (LOX; IC50 = 100 µM for 5-, 12-, and 15-LO), positioning it as a promising candidate for targeted anti-inflammatory therapy .

Comparison with Similar Compounds

Structural Comparisons

Table 1: Structural Features of 4-Dechloro-2-chloroindomethacin and Analogs

Compound Name	Substituents (Benzoyl Group/Indole Ring)	Acid Chain	Molecular Formula	Molecular Weight
4-Dechloro-2-chloroindomethacin	2-chlorobenzoyl, 5-methoxy, 2-methyl	Acetic acid	C₁₉H₁₅ClNO₄	356.78
Indomethacin	4-chlorobenzoyl, 5-methoxy, 2-methyl	Acetic acid	C₁₉H₁₆ClNO₄	357.79
Compound 16	4-chlorobenzoyl, 5-methoxy, 2-methyl	Propanoic acid	C₂₀H₁₈ClNO₄	371.81
Compound 20	4-chlorobenzoyl, 5-methoxy	Acetic acid	C₁₉H₁₅ClNO₄	356.78

Key Observations :

• Chlorine Substitution : The 2-chlorobenzoyl group in 4-dechloro-2-chloroindomethacin contrasts with the 4-chlorobenzoyl group in indomethacin and compound 15. This positional shift likely alters steric interactions with COX enzymes, enhancing selectivity .
• Acid Chain Length: Compound 16’s propanoic acid chain (vs. acetic acid in indomethacin and 4-dechloro-2-chloroindomethacin) may reduce COX binding efficiency due to increased bulk .
• Methyl Group : The absence of a 2-methyl group in compound 20 could decrease metabolic stability compared to methyl-containing analogs .

Pharmacological Activity

Table 2: Pharmacological Profiles of Select Compounds

Compound Name	COX Inhibition (IC₅₀)	LOX Inhibition (IC₅₀)	Selectivity Ratio (COX/LOX)
4-Dechloro-2-chloroindomethacin	0.1 µM	100 µM	1,000
Indomethacin	~0.01–0.1 µM*	~10–50 µM*	~10–100
Compound 16	Not reported	Not reported	—
Compound 20	Not reported	Not reported	—

Note: Indomethacin’s IC₅₀ values are approximate and context-dependent; literature suggests broad LOX inhibition at higher concentrations.

Key Findings :

• Selectivity : 4-Dechloro-2-chloroindomethacin exhibits a 1,000-fold selectivity for COX over LOX, a significant improvement over indomethacin’s lower selectivity (~10–100-fold) .
• Potency : While indomethacin is marginally more potent against COX (IC₅₀ ~0.01–0.1 µM), 4-dechloro-2-chloroindomethacin retains comparable efficacy (IC₅₀ = 0.1 µM), suggesting that structural modifications preserve COX affinity while reducing off-target LOX effects .